(-)-Ethyl-2-heptyloxypropionate

• Molecular Formula: C12H24O3
• Molecular Weight: 216.32 g/mol
• IUPAC Name: ethyl 2-heptoxypropanoate
• InChI: InChI=1S/C12H24O3/c1-4-6-7-8-9-10-15-11(3)12(13)14-5-2/h11H,4-10H2,1-3H3
• InChI Key: PXEPVAGEOGKOQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC(C)C(=O)OCC

Description

(-)-Ethyl-2-heptyloxypropionate is a chiral ester compound characterized by a heptyloxy substituent at the second carbon of the propionate backbone and an ethyl ester group. The compound’s lipophilic heptyloxy chain may enhance membrane permeability, making it relevant in drug delivery systems or as a functional intermediate in organic synthesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structurally related ethyl ethers and propionate derivatives from the evidence, emphasizing substituent effects on reactivity, stability, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Substituent/Functional Group	Key Properties/Applications	Safety Considerations
Ethyl 2-chloropropionate	Chlorine at C2	Reactive intermediate in synthesis; halogenated esters often used in nucleophilic substitutions.	Corrosive; requires handling precautions.
Ethyl L-2-((methylsulfonyl)oxy)propionate	Methylsulfonyloxy group at C2	Likely acts as a leaving group in SN2 reactions; used in stereoselective syntheses.	Toxic if inhaled; requires PPE.
2-Chloro-5-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl ethyl ether	Chloro and piperazinyl-sulfonyl groups	Potential pharmaceutical applications (e.g., CNS agents due to piperazine moiety).	Limited safety data; likely hazardous.
(-)-Ethyl-2-heptyloxypropionate	Heptyloxy chain at C2	Hypothesized high lipophilicity; potential use in sustained-release formulations.	Unknown; inferred risks similar to long-chain esters.

Key Findings:

Reactivity: Chlorinated analogs (e.g., Ethyl 2-chloropropionate) exhibit higher electrophilicity due to the electron-withdrawing chlorine, enabling nucleophilic substitutions . In contrast, the heptyloxy group in (-)-Ethyl-2-heptyloxypropionate is electron-donating, reducing reactivity but increasing stability.

Applications :

• Chlorinated and sulfonated derivatives are prevalent in pharmaceutical intermediates (e.g., antipsychotics or antibiotics) . The heptyloxy variant’s long alkyl chain may suit hydrophobic drug carriers or agrochemical adjuvants.

Safety :

• Halogenated compounds pose higher toxicity risks (e.g., corrosivity, inhalation hazards) compared to ethers like (-)-Ethyl-2-heptyloxypropionate, though the latter’s safety profile remains unstudied .